Cas no 2122-36-3 (Apparicine)

• Product Name: Apparicine
• CAS No: 2122-36-3
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• MDL: MFCD06809953
• CID: 1080732
• PubChem ID: 5281349
• Update Time: 2025-04-20

Apparicine Chemical and Physical Properties

Names and Identifiers

• Apparicine
• (-)-Apparicin
• (-)-Apparicine
• (-)-Gomezine
• (-)-Pericalline
• [ "" ]
• CHEBI:78
• A,5-ethano-2H-azocino[4,3-b]indole
• (13S, 14E)-14-ethylidene-12-methylidene-1, 10-diazatetracyclo[11.2.2.03, 11.04, 9]heptadeca-3(11), 4, 6, 8-tetraene
• C09036
• Q27105225
• [5S,4E,(-)]-4-Ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-2alpha,5-ethano-2H-azocino[4,3-b]indole
• CHEMBL285671
• DTXSID30415108
• 2122-36-3
• SCHEMBL22836776
• (13S,14E)-14-ethylidene-12-methylidene-1,10-diazatetracyclo[11.2.2.03,11.04,9]heptadeca-3(11),4,6,8-tetraene
• [5S,4E,(-)]-4-Ethylidene-1,3,4,5,6,7-hexahydro-6-methylene-2
• AKOS040735348
• BDBM50593481

• MDL： MFCD06809953
• Inchi： 1S/C18H20N2/c1-3-13-10-20-9-8-14(13)12(2)18-16(11-20)15-6-4-5-7-17(15)19-18/h3-7,14,19H,2,8-11H2,1H3/b13-3-/t14-/m1/s1
• InChI Key： LCVACABZTLIWCE-CRAFIKPXSA-N
• SMILES： N12CC3C4C=CC=CC=4NC=3C(=C)[C@H](/C(=C\C)/C1)CC2

Computed Properties

• Exact Mass: 264.16300
• Monoisotopic Mass: 264.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 188-191 ºC
• Boiling Point: 431.2°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.665
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 19.03000
• LogP: 3.90080

Apparicine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vallesaman alkaloids Vallesaman alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vallesaman alkaloids